Cas no 848086-82-8 (tert-butyl 5-hydroxynaphthalen-1-ylcarbamate)

• Product Name: tert-butyl 5-hydroxynaphthalen-1-ylcarbamate
• CAS No: 848086-82-8
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• MDL: MFCD21170189
• CID: 2117535
• PubChem ID: 65142601
• Update Time: 2025-06-12

tert-butyl 5-hydroxynaphthalen-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-hydroxynaphthalen-1-ylcarbamate
• CS-0326286
• 1-(Boc-amino)-5-hydroxynaphthalene
• tert-butyl N-(5-hydroxynaphthalen-1-yl)carbamate
• DA-41220
• SCHEMBL6241238
• AKOS014475914
• EN300-4273109
• 848086-82-8
• tert-Butyl(5-hydroxynaphthalen-1-yl)carbamate
• tert-Butyl (5-hydroxynaphthalen-1-yl)carbamate
• MFCD21170189
• AS-66311

• MDL： MFCD21170189
• Inchi： 1S/C15H17NO3/c1-15(2,3)19-14(18)16-12-8-4-7-11-10(12)6-5-9-13(11)17/h4-9,17H,1-3H3,(H,16,18)
• InChI Key： KMIZAYGXAWVSCB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C2C(=CC=CC=12)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.12084340Da
• Monoisotopic Mass: 259.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on tert-butyl 5-hydroxynaphthalen-1-ylcarbamate

Comprehensive Overview of tert-butyl 5-hydroxynaphthalen-1-ylcarbamate (CAS No. 848086-82-8)

tert-butyl 5-hydroxynaphthalen-1-ylcarbamate (CAS No. 848086-82-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of naphthalene derivatives, which are known for their versatile applications in drug development, material science, and agrochemicals. The presence of both hydroxyl and carbamate functional groups in its structure makes it a valuable intermediate for designing bioactive molecules.

In recent years, the demand for tert-butyl 5-hydroxynaphthalen-1-ylcarbamate has surged due to its role in the synthesis of small molecule inhibitors and protease inhibitors, which are critical in treating diseases like cancer and viral infections. Researchers are particularly interested in its potential as a building block for targeted therapies, aligning with the growing trend of personalized medicine. The compound's CAS No. 848086-82-8 is frequently searched in academic databases and chemical marketplaces, reflecting its importance in modern research.

The synthesis of tert-butyl 5-hydroxynaphthalen-1-ylcarbamate involves multi-step organic reactions, including protection-deprotection strategies and selective functionalization of the naphthalene ring. Its tert-butyl carbamate group enhances stability, making it suitable for storage and transportation under standard laboratory conditions. This feature is highly valued by chemists working on high-throughput screening and combinatorial chemistry projects.

From an industrial perspective, tert-butyl 5-hydroxynaphthalen-1-ylcarbamate is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting catalytic methods and solvent-free reactions to produce such intermediates, reducing environmental impact. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), which emphasize eco-friendly manufacturing practices.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize tert-butyl 5-hydroxynaphthalen-1-ylcarbamate, ensuring high purity and consistency. Its molecular weight (263.3 g/mol) and solubility profile (soluble in organic solvents like DMSO and methanol) are key parameters for formulation scientists. These properties are often queried in chemical databases and patent literature.

In the realm of intellectual property, CAS No. 848086-82-8 has been referenced in patents related to kinase inhibitors and anti-inflammatory agents. Its structural motif is considered a privileged scaffold in medicinal chemistry, enabling the discovery of novel therapeutics. This has led to collaborations between academia and pharmaceutical giants, further driving its market growth.

For researchers exploring structure-activity relationships (SAR), tert-butyl 5-hydroxynaphthalen-1-ylcarbamate serves as a model compound to study hydrogen bonding interactions and steric effects. Computational tools like molecular docking and QSAR modeling are often applied to predict its behavior in biological systems. Such studies are frequently published in peer-reviewed journals, contributing to its scientific relevance.

In conclusion, tert-butyl 5-hydroxynaphthalen-1-ylcarbamate (CAS No. 848086-82-8) exemplifies the intersection of chemical innovation and biomedical research. Its applications span from drug discovery to material science, making it a compound of enduring interest. As the scientific community continues to explore its potential, this molecule remains a cornerstone in the advancement of precision medicine and sustainable chemistry.